3-amino-4-(4-nitrophenyl)butanoic acid hydrochloride
Overview
Description
3-Amino-4-(4-nitrophenyl)butanoic acid hydrochloride, often referred to as 3-APB hydrochloride, is a compound that has been studied for its various applications in scientific research. This compound is a derivative of butanoic acid and contains both an amine and a nitro group. It has been used as a tool in various studies due to its ability to act as a reversible inhibitor of some enzymes. 3-APB hydrochloride has been studied for its potential use in the treatment of various diseases, and its biochemical and physiological effects have been extensively explored. In
Scientific Research Applications
3-APB hydrochloride has been used in various scientific research studies due to its ability to act as a reversible inhibitor of some enzymes. It has been used as an inhibitor of the enzyme inositol-1,4,5-trisphosphate 3-kinase (IP3K), which is involved in the regulation of intracellular calcium levels. 3-APB hydrochloride has also been used to study the role of the enzyme protein kinase C (PKC) in the regulation of various cellular processes. Additionally, 3-APB hydrochloride has been used to study the role of the enzyme cyclooxygenase-2 (COX-2) in the regulation of inflammation.
Mechanism of Action
3-APB hydrochloride acts as a reversible inhibitor of certain enzymes. It binds to the active site of the enzyme, preventing it from performing its normal function. The binding of 3-APB hydrochloride to the enzyme is reversible, meaning that it can be removed from the enzyme by the addition of a competing substrate.
Biochemical and Physiological Effects
3-APB hydrochloride has been studied for its potential use in the treatment of various diseases. It has been shown to inhibit the activity of the enzyme inositol-1,4,5-trisphosphate 3-kinase (IP3K), which is involved in the regulation of intracellular calcium levels. Inhibition of IP3K has been shown to have anti-inflammatory and anti-apoptotic effects. 3-APB hydrochloride has also been shown to inhibit the activity of the enzyme protein kinase C (PKC), which is involved in the regulation of various cellular processes. Inhibition of PKC has been shown to have anti-tumor effects. Additionally, 3-APB hydrochloride has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the regulation of inflammation. Inhibition of COX-2 has been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The use of 3-APB hydrochloride in laboratory experiments has several advantages. It is a relatively simple compound to synthesize, and it is stable at room temperature. Additionally, it is a reversible inhibitor of certain enzymes, meaning that it can be removed from the enzyme by the addition of a competing substrate. The main limitation of using 3-APB hydrochloride in laboratory experiments is that it is not selective for a particular enzyme. It can inhibit the activity of multiple enzymes, which can make it difficult to determine the precise mechanism of action.
Future Directions
The use of 3-APB hydrochloride in scientific research is still in its early stages. There are many potential future directions for the use of this compound. One potential future direction is the use of 3-APB hydrochloride in the treatment of various diseases. It has already been shown to have anti-inflammatory and anti-apoptotic effects, and further research could lead to the development of novel treatments for various diseases. Additionally, 3-APB hydrochloride could be used to study the role of various enzymes in the regulation of various cellular processes. Further research could lead to a better understanding of the role of these enzymes in health and disease. Finally, 3-APB hydrochloride could be used to develop novel inhibitors of various enzymes. This could lead to the development of new therapeutic agents for the treatment of various diseases.
Synthesis Methods
3-APB hydrochloride can be synthesized through a series of steps. The first step involves the condensation of 4-nitrophenylacetic acid and 3-amino-1-propanol in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces 3-aminopropyl-4-nitrophenylacetate. The second step involves the hydrolysis of the 3-aminopropyl-4-nitrophenylacetate in the presence of an acid, such as hydrochloric acid, to produce 3-APB hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-4-(4-nitrophenyl)butanoic acid hydrochloride involves the reaction of 4-nitrobenzaldehyde with malonic acid followed by decarboxylation to form 4-nitrophenylacetic acid. The resulting acid is then reacted with ethyl bromide to form ethyl 4-nitrophenylacetate, which is then reduced to 4-aminophenylacetic acid. The final step involves the reaction of 4-aminophenylacetic acid with butyraldehyde to form 3-amino-4-(4-nitrophenyl)butanoic acid, which is then converted to its hydrochloride salt form.", "Starting Materials": [ "4-nitrobenzaldehyde", "malonic acid", "ethyl bromide", "sodium borohydride", "butyraldehyde", "hydrochloric acid" ], "Reaction": [ "Reaction 1: 4-nitrobenzaldehyde + malonic acid → 4-nitrophenylacetic acid", "Reaction 2: 4-nitrophenylacetic acid + ethyl bromide → ethyl 4-nitrophenylacetate", "Reaction 3: Ethyl 4-nitrophenylacetate + sodium borohydride → 4-aminophenylacetic acid", "Reaction 4: 4-aminophenylacetic acid + butyraldehyde → 3-amino-4-(4-nitrophenyl)butanoic acid", "Reaction 5: 3-amino-4-(4-nitrophenyl)butanoic acid + hydrochloric acid → 3-amino-4-(4-nitrophenyl)butanoic acid hydrochloride" ] } | |
CAS RN |
2663980-69-4 |
Product Name |
3-amino-4-(4-nitrophenyl)butanoic acid hydrochloride |
Molecular Formula |
C10H13ClN2O4 |
Molecular Weight |
260.7 |
Purity |
95 |
Origin of Product |
United States |
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